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Compound of Interest

Compound Name: Dibromomaleimide-C5-COOH

Cat. No.: B6358058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of Dibromomaleimide-C5-COOH, a bifunctional linker of significant interest in

bioconjugation and drug development.

Core Chemical and Physical Properties
Dibromomaleimide-C5-COOH, systematically named 6-(3,4-dibromo-2,5-dioxo-2,5-dihydro-

1H-pyrrol-1-yl)hexanoic acid, is a solid compound at room temperature.[1] Its key properties

are summarized in the table below. While a specific melting point is not publicly available, it is

expected to be a stable solid under standard conditions. The presence of the carboxylic acid

group and the dibromomaleimide moiety confers a unique combination of reactivity and

functionality.
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Property Value Source

Molecular Formula C₁₀H₁₁Br₂NO₄ --INVALID-LINK--

Molecular Weight 369.01 g/mol [1]

IUPAC Name

6-(3,4-dibromo-2,5-dioxo-2,5-

dihydro-1H-pyrrol-1-

yl)hexanoic acid

[1]

CAS Number 1443214-97-8 [2]

Physical Form Solid [1]

Solubility
Soluble in DMSO (≥ 100

mg/mL)

Purity Typically >98%

Storage Inert atmosphere, 2-8°C [1]

Synthesis and Purification
An explicit, peer-reviewed synthesis protocol for Dibromomaleimide-C5-COOH is not readily

available in the public domain. However, based on established organic chemistry principles, a

plausible synthetic route involves the condensation of dibromomaleic anhydride with 6-

aminohexanoic acid. An alternative approach could be the initial synthesis of N-(5-

carboxypentyl)maleimide from maleic anhydride and 6-aminohexanoic acid, followed by a

bromination step.

Proposed Synthesis Workflow
The logical workflow for the synthesis of Dibromomaleimide-C5-COOH is depicted below.

This process involves the reaction of the primary amine of 6-aminohexanoic acid with

dibromomaleic anhydride, leading to the formation of the maleimide ring in a condensation

reaction.
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Dibromomaleic Anhydride

Condensation Reaction
(e.g., in Acetic Acid, heat)

6-Aminohexanoic Acid

Dibromomaleimide-C5-COOH

Purification
(e.g., Recrystallization or Chromatography)

Reagents

Process

Thiol-containing Protein

Bioconjugation Reaction
(Phosphate Buffer, pH 7.2)

Dibromomaleimide-C5-COOH
(in DMSO)

Purification
(Size-Exclusion Chromatography)

Protein Conjugate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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